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Executive Summary

4-Hydroxy-7-methoxycoumarin (CAS 1798-49-8), also known as 7-methoxy-4-
hydroxycoumarin, is a critical benzopyrone scaffold in medicinal chemistry and organic
synthesis. Distinct from its 4-methylated analogs (e.g., 4-MU), this compound features a highly
acidic enolic hydroxyl group at the C4 position and an electron-donating methoxy group at C7.
This unique electronic architecture confers dual utility: it serves as a potent pharmacophore
with anti-inflammatory activity (via NF-kB suppression) and as a versatile nucleophilic platform
for synthesizing anticoagulant drugs (warfarin-like derivatives) and fluorescent sensors.[1] This
guide details its physicochemical properties, validated synthesis protocols, reactivity profiles,
and biological mechanisms.[1]

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7][8]

The compound exists in a tautomeric equilibrium, predominantly favoring the 4-
hydroxycoumarin (enol) form over the 2,4-chromandione (keto) form in solid state and polar
solvents.
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Table 1: Technical Datasheet

Property Specification

CAS Number 1798-49-8

IUPAC Name 4-hydroxy-7-methoxy-2H-chromen-2-one
Synonyms 7-Methoxy-4-hydroxycoumarin; 4-Hydroxy-7-

methoxy-2H-1-benzopyran-2-one

Molecular Formula C10HsOa4
Molecular Weight 192.17 g/mol
Appearance White to pale yellow crystalline powder
Melting Point 256-260 °C (decomposes)
Soluble in DMSO, DMF, dilute alkali (forming
Solubility salts); Slightly soluble in Ethanol, Methanol,
Insoluble in Water
pKa (Acidic) ~4.1 — 4.3 (4-OH group)
UV Absorption

308 nm (Ethanol)

Fluorescence

Weak blue emission (enhanced upon 3-

substitution or rigidification)

Synthetic Architecture

The most robust synthesis of 4-hydroxycoumarins utilizes the Pechmann Condensation

involving a phenol and a dicarboxylic acid equivalent. For CAS 1798-49-8, the reaction

between 3-methoxyphenol and malonic acid is preferred over ethyl acetoacetate (which yields

4-methyl derivatives).

Mechanism of Action

The reaction proceeds via electrophilic aromatic substitution followed by intramolecular

transesterification.[1] The presence of condensing agents like phosphorus oxychloride (POCIs)

and zinc chloride (ZnCl2) is critical to drive the dehydration.
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Figure 1: Pechmann condensation pathway using POCIs/ZnClz as condensing agents.

Experimental Protocol: Validated Synthesis

Reagents: 3-Methoxyphenol (1.0 eq), Malonic acid (1.0 eq), Phosphorus oxychloride (POCls,
2.0 eq), Zinc chloride (ZnClz, 3.0 eq).[1]

e Setup: In a dry round-bottom flask equipped with a calcium chloride drying tube, mix 3-
methoxyphenol and malonic acid.

o Activation: Add fused ZnClz and POCIs carefully. The reaction is exothermic.[1]

e Reaction: Heat the mixture to 60-70°C for 12—15 hours. The mixture will turn into a viscous
red-orange syrup.[1]

e Quenching: Cool to room temperature and pour the reaction mass into crushed ice/water
with vigorous stirring.

« |solation: The solid product precipitates.[1] Filter and wash extensively with cold water to
remove residual acid and zinc salts.[1]

 Purification: Recrystallize from ethanol or acetic acid to yield needle-like crystals.
e Yield: Typical isolated yield is 60—75%.[1]

Reactivity & Functionalization[1][5]

The chemical behavior of 4-hydroxy-7-methoxycoumarin is defined by its ambident
nucleophilicity.[1]
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Tautomerism & Acidity

The 4-hydroxyl group is vinylogous to a carboxylic acid, making it significantly more acidic (pKa
~4) than a standard phenol (pKa ~10).[1]

+ Enol Form (Major): Stable in solid state; responsible for acidity.[1]

o Keto Form (Minor): 2,4-chromandione; responsible for C3-nucleophilic reactivity.[1]

C3-Selective Functionalization

The C3 carbon is highly electron-rich (enamine-like), serving as the primary site for electrophilic
attack. This is the gateway to "Warfarin-type" anticoagulants and heterocyclic fusions.[1]

» Mannich Reaction: Reaction with formaldehyde and secondary amines yields 3-aminomethyl
derivatives (antibacterial agents).[1]

» Knoevenagel Condensation: Reaction with aromatic aldehydes yields 3-benzylidene-2,4-
chromandiones (antioxidants).[1]

e Azo Coupling: Reaction with diazonium salts yields 3-azo dyes (colored probes).[1]

4-Hydroxy-7-Methoxycoumarin
(Nucleophilic C3 / Acidic O4)

C3 Attack 04 Attack \C3 Attack

Mannich Reaction O-Acylation Aldol/Knoevenagel
(HCHO + Amine) (AcCl / Base) (R-CHO)
3-Aminomethyl derivatives 4-0O-Acyl coumarins Bis-coumarins
(Antibacterial) (Prodrugs) (Anticoagulants)
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Figure 2: Divergent reactivity profile.[1] C3 functionalization is preferred under neutral/acidic
conditions, while O-acylation dominates under basic conditions.

Biological Applications: Anti-Inflammatory
Mechanism[1][10]

Recent studies identify 4-hydroxy-7-methoxycoumarin as a potent inhibitor of the NF-kB
signaling pathway, distinct from the anticoagulant activity of its bis-coumarin analogs.

Mechanism of Action

The compound inhibits the phosphorylation and degradation of IkBa (Inhibitor of kappa B). By
stabilizing IkBa, the NF-kB dimer (p65/p50) remains sequestered in the cytoplasm, preventing
its nuclear translocation and the subsequent transcription of pro-inflammatory cytokines (TNF-
a, IL-6, INOS).
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Figure 3: Pharmacological intervention point.[1] The compound prevents IkBa degradation,
silencing the inflammatory response.

Analytical Characterization
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For researchers verifying the identity of synthesized or purchased material (CAS 1798-49-8):
e UV-Vis Spectroscopy:

o Dissolve in Ethanol (10 pM).

o Expect

at 308 nm.[1]

o Note: In alkaline solution (pH > 10), the spectrum shifts bathochromically due to phenolate
formation.[1]

e 1H NMR (DMSO-d6, 400 MHz):

o

3.85 (s, 3H, -OCH3).[1]

o

5.45 (s, 1H, H-3 vinyl proton).[1]

o

6.8-7.8 (m, 3H, Aromatic protons H-5, H-6, H-8).[1]

o

12.5 (br s, 1H, 4-OH, exchangeable with D20).[1]

e HPLC Method:
o Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 pm).[1]
o Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) gradient (10% to 90% ACN).[1]
o Detection: 308 nm.[1]

References

e Anti-inflammatory Mechanism: Lee, J.W., et al. "4-Hydroxy-7-Methoxycoumarin Inhibits
Inflammation in LPS-activated RAW264.7 Macrophages by Suppressing NF-kB and MAPK
Activation."[1] Molecules, 2020, 25(19), 4436.[1] Link[1]

e Synthesis (Pechmann): Shah, V.R., et al. "Synthesis of 4-hydroxycoumarin derivatives."[1][2]
Journal of Organic Chemistry, 1960, 25(5), 677-680.[1] (Foundational protocol adapted for
methoxy derivatives).

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://www.benchchem.com/product/b1173585/docs?utm_src=pdf-body#technical-guide-4-hydroxy-7-methoxycoumarin-cas-1798-49-8
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F1420-3049%2F25%2F19%2F4436
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://www.sciepub.com/portal/downloads?doi=10.12691/wjoc-7-1-4&filename=wjoc-7-1-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-7-methoxycoumarin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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methoxycoumarin.[1] National Center for Biotechnology Information (2025).[1] Link

o Spectral Properties: Traven, V.F., et al. "Electronic absorption spectra and structure of
hydroxycoumarin derivatives."[1] Canadian Journal of Chemistry, 1997, 75(3), 401-413.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 4-Hydroxy-7-Methoxycoumarin (CAS
1798-49-8)]. BenchChem, [2026]. [Online PDF]. Available at:
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methoxycoumarin-cas-1798-49-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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